Cas no 2640861-79-4 (7-(5-Bromopyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione)

• Product Name: 7-(5-Bromopyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• CAS No: 2640861-79-4
• MF: C₁₀H₁₀BrN₅O₂
• MW: 312.122700214386
• CID: 5316716
• PubChem ID: 155798238
• Update Time: 2025-10-31

7-(5-Bromopyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS040731813
• 7-(5-bromopyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• F6796-9451
• 2640861-79-4
• 7-(5-Bromopyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• Inchi： 1S/C10H10BrN5O2/c11-6-3-12-8(13-4-6)16-2-1-10(5-16)7(17)14-9(18)15-10/h3-4H,1-2,5H2,(H2,14,15,17,18)
• InChI Key： LGMQDMTZRHIXCX-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CCC2(C(NC(N2)=O)=O)C1

Computed Properties

• Exact Mass: 311.00179g/mol
• Monoisotopic Mass: 311.00179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 87.2Ų

Additional information on 7-(5-Bromopyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

7-(5-Bromopyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS No. 2640861-79-4): A Comprehensive Overview

In the rapidly evolving field of pharmaceutical and chemical research, 7-(5-Bromopyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS No. 2640861-79-4) has emerged as a compound of significant interest. This spirocyclic compound combines a bromopyrimidine moiety with a triazaspiro[4.4]nonane core, making it a versatile candidate for various applications in drug discovery and material science. Researchers are particularly drawn to its unique structural features, which offer potential for modulating biological targets and enhancing pharmacokinetic properties.

The compound's CAS number 2640861-79-4 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its IUPAC name, while complex, highlights the presence of a 5-bromopyrimidine group attached to a spirocyclic framework. This combination is rare in synthetic chemistry, sparking curiosity about its synthetic routes, reactivity, and potential as a building block for more complex molecules. Recent studies suggest that such heterocyclic compounds could play a pivotal role in developing small-molecule inhibitors for therapeutic applications.

One of the most searched questions in the context of 7-(5-Bromopyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione revolves around its synthesis methods. Researchers and chemists often inquire about optimized protocols for its preparation, given the challenges associated with constructing the spirocyclic and bromopyrimidine components. Current literature emphasizes the use of palladium-catalyzed cross-coupling reactions and multistep organic transformations to achieve high yields and purity. These methods align with the growing demand for sustainable chemistry practices, a hot topic in the scientific community.

Another area of interest is the compound's potential biological activity. While detailed pharmacological data may still be under investigation, the structural resemblance of 7-(5-Bromopyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione to known kinase inhibitors and enzyme modulators suggests promising applications in oncology and neurological disorders. The bromine atom in the pyrimidine ring could facilitate further derivatization, enabling the exploration of structure-activity relationships (SAR) in drug design. This aligns with the broader trend of fragment-based drug discovery, where small, functionalized molecules serve as starting points for lead optimization.

From a material science perspective, the compound's spirocyclic architecture offers intriguing possibilities for designing organic electronic materials or supramolecular assemblies. The rigidity of the spiro[4.4]nonane core could impart stability to conjugated systems, a feature highly sought after in optoelectronics and photovoltaic research. As the demand for advanced functional materials grows, compounds like CAS No. 2640861-79-4 may find niche applications beyond traditional medicinal chemistry.

In summary, 7-(5-Bromopyrimidin-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione represents a fascinating intersection of synthetic chemistry, drug discovery, and materials science. Its CAS number 2640861-79-4 ensures precise identification, while its structural complexity invites further exploration. Whether as a pharmacophore or a molecular scaffold, this compound exemplifies the innovation driving modern chemical research. As interest in tailored heterocycles and spirocyclic systems continues to rise, this molecule is poised to remain a subject of active investigation and discussion.